Cas no 64451-89-4 (6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid)
64451-89-4 structure
Product Name:6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
CAS No:64451-89-4
MF:C12H16N2O6S
MW:316.330242156982
CID:2792065
PubChem ID:1594293
Update Time:2025-04-21
6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-{[(2-nitrophenyl)sulfonyl]amino}hexanoic acid
- STL306759
- AG-690/12477715
- AKOS002169029
- Hexanoic acid, 6-[[(2-nitrophenyl)sulfonyl]amino]-
- Z45511725
- 64451-89-4
- DTXSID70364560
- 6-[({2-nitrophenyl}sulfonyl)amino]hexanoic acid
- 6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
-
- Inchi: 1S/C12H16N2O6S/c15-12(16)8-2-1-5-9-13-21(19,20)11-7-4-3-6-10(11)14(17)18/h3-4,6-7,13H,1-2,5,8-9H2,(H,15,16)
- InChI Key: OLZMEKXMURAPSJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 316.07290741Da
- Monoisotopic Mass: 316.07290741Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 138Ų
6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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